Cas no 5711-69-3 (N~2~-(4-bromophenyl)-N-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide)

• Product name: N~2~-(4-bromophenyl)-N-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide
• CAS No: 5711-69-3
• MF: C₄H₇O₂
• MW: 87.097181558609
• CID: 1603736
• PubChem ID: 165337

N~2~-(4-bromophenyl)-N-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide Chemical and Physical Properties

Names and Identifiers

• N~2~-(4-bromophenyl)-N-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide
• acetamide, 2-[(4-bromophenyl)(phenylsulfonyl)amino]-N-(2-fluorophenyl)-
• 2-methylpropanoate
• i-butyrate
• Q27104639
• KQNPFQTWMSNSAP-UHFFFAOYSA-M
• CHEBI:48944
• isobutyric acid anion
• 2-Methylpropionate
• 5711-69-3
• iso-Butyrate
• isobutric acid
• Isobutyrate
• CHEMBL1762641
• BDBM50340058
• STL483478
• DTXSID201295917
• Isobutyrat
• Propanoic acid, 2-methyl-, ion(1-)
• iPrCO2 anion

• Inchi： InChI=1S/C4H8O2/c1-3(2)4(5)6/h3H,1-2H3,(H,5,6)/p-1
• InChI Key： KQNPFQTWMSNSAP-UHFFFAOYSA-M
• SMILES： CC(C)C(=O)[O-]

Computed Properties

• Exact Mass: 462.00498
• Monoisotopic Mass: 87.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 51.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų
• XLogP3: 1.5

Experimental Properties

• Density: 1.57
• Refractive Index: 1.666
• PSA: 66.48